3-fluoro-4-methoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-fluoro-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C22H21FN2O5S2/c1-30-22-12-10-19(15-20(22)23)31(26,27)24-17-9-11-21-16(14-17)6-5-13-25(21)32(28,29)18-7-3-2-4-8-18/h2-4,7-12,14-15,24H,5-6,13H2,1H3
• InChI Key: DKBNXMORNYAGTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CC=C4)F
• Molecular Formula: C22H21FN2O5S2
• Molecular Weight: 476.5 g/mol

Description

3-fluoro-4-methoxy-N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H21FN2O5S2 and its molecular weight is 476.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

The title compound, closely related to the chemical structure , showcases an interesting case of intramolecular and intermolecular interactions, leading to the formation of hydrogen-bonded chains. Such molecular arrangements are crucial for understanding the chemical behavior and potential applications of complex sulfonamides in material science and molecular engineering (Gelbrich, Haddow, & Griesser, 2011).

Photochemical Properties and Applications

The development of novel benzenesulfonamide derivatives with high singlet oxygen quantum yields is noteworthy. Such compounds exhibit potential in photodynamic therapy, particularly for cancer treatment, due to their efficient generation of singlet oxygen, a critical species in inducing cell death in cancerous tissues (Pişkin, Canpolat, & Öztürk, 2020).

Metalation and Synthetic Applications

Benzenesulfonamide serves as a powerful Directed Metalation Group (DMG), opening vast possibilities in synthetic chemistry. Arylsulfonamides have been employed in Directed ortho Metalation (DoM) methodologies, leading to the synthesis of various heterocyclic compounds. This aspect underlines the significant role of sulfonamides in facilitating complex synthetic routes and contributing to the development of new molecules (Familoni, 2002).

Fluorescence Derivatization and Analytical Applications

The utilization of sulfonamide derivatives for fluorescence derivatization represents a notable application in analytical chemistry. Such compounds enable the sensitive detection of alcohols in high-performance liquid chromatography (HPLC), demonstrating the versatility of sulfonamides in enhancing analytical methodologies (Yoshida, Moriyama, & Taniguchi, 1992).

Inhibition of Carbonic Anhydrase Isoforms

The inhibition of carbonic anhydrase isoforms, particularly those associated with tumors, by novel sulfonamide derivatives, is a significant area of biomedical research. These compounds offer a promising route for the development of new therapeutic agents targeting cancer, illustrating the potential of sulfonamides in medicinal chemistry (Sarikaya, Ceruso, Carta, & Supuran, 2014).